Cas no 1253790-40-7 (6',7'-dihydro-5'H-spirooxirane-2,8'-quinoline)
6',7'-dihydro-5'H-spirooxirane-2,8'-quinoline Chemical and Physical Properties
Names and Identifiers
-
- Spiro[oxirane-2,8'(5'H)-quinoline], 6',7'-dihydro-
- 6',7'-dihydro-5'H-spirooxirane-2,8'-quinoline
- 1253790-40-7
- 6',7'-DIHYDRO-5'H-SPIRO[OXIRANE-2,8'-QUINOLINE]
- EN300-1652847
-
- Inchi: 1S/C10H11NO/c1-3-8-4-2-6-11-9(8)10(5-1)7-12-10/h2,4,6H,1,3,5,7H2
- InChI Key: FUQBAZLYQWADSD-UHFFFAOYSA-N
- SMILES: O1CC21C1=C(CCC2)C=CC=N1
Computed Properties
- Exact Mass: 161.084063974g/mol
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 25.4Ų
Experimental Properties
- Density: 1.20±0.1 g/cm3(Predicted)
- Boiling Point: 300.3±27.0 °C(Predicted)
- pka: 5.76±0.20(Predicted)
6',7'-dihydro-5'H-spirooxirane-2,8'-quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1652847-0.05g |
6',7'-dihydro-5'H-spiro[oxirane-2,8'-quinoline] |
1253790-40-7 | 0.05g |
$1032.0 | 2023-06-04 | ||
| Enamine | EN300-1652847-0.1g |
6',7'-dihydro-5'H-spiro[oxirane-2,8'-quinoline] |
1253790-40-7 | 0.1g |
$1081.0 | 2023-06-04 | ||
| Enamine | EN300-1652847-0.25g |
6',7'-dihydro-5'H-spiro[oxirane-2,8'-quinoline] |
1253790-40-7 | 0.25g |
$1131.0 | 2023-06-04 | ||
| Enamine | EN300-1652847-0.5g |
6',7'-dihydro-5'H-spiro[oxirane-2,8'-quinoline] |
1253790-40-7 | 0.5g |
$1180.0 | 2023-06-04 | ||
| Enamine | EN300-1652847-1.0g |
6',7'-dihydro-5'H-spiro[oxirane-2,8'-quinoline] |
1253790-40-7 | 1g |
$1229.0 | 2023-06-04 | ||
| Enamine | EN300-1652847-2.5g |
6',7'-dihydro-5'H-spiro[oxirane-2,8'-quinoline] |
1253790-40-7 | 2.5g |
$2408.0 | 2023-06-04 | ||
| Enamine | EN300-1652847-5.0g |
6',7'-dihydro-5'H-spiro[oxirane-2,8'-quinoline] |
1253790-40-7 | 5g |
$3562.0 | 2023-06-04 | ||
| Enamine | EN300-1652847-10.0g |
6',7'-dihydro-5'H-spiro[oxirane-2,8'-quinoline] |
1253790-40-7 | 10g |
$5283.0 | 2023-06-04 | ||
| Enamine | EN300-1652847-50mg |
6',7'-dihydro-5'H-spiro[oxirane-2,8'-quinoline] |
1253790-40-7 | 50mg |
$1032.0 | 2023-09-21 | ||
| Enamine | EN300-1652847-100mg |
6',7'-dihydro-5'H-spiro[oxirane-2,8'-quinoline] |
1253790-40-7 | 100mg |
$1081.0 | 2023-09-21 |
6',7'-dihydro-5'H-spirooxirane-2,8'-quinoline Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 6',7'-dihydro-5'H-spirooxirane-2,8'-quinoline
Introduction to 6',7'-dihydro-5'H-spirooxirane-2,8'-quinoline (CAS No. 1253790-40-7) and Its Emerging Applications in Chemical Biology
The compound 6',7'-dihydro-5'H-spirooxirane-2,8'-quinoline (CAS No. 1253790-40-7) represents a fascinating intersection of heterocyclic chemistry and bioactive molecule design. As a structurally unique spirocyclic quinoline derivative, it has garnered significant attention in recent years due to its intriguing pharmacological properties and potential applications in drug discovery. This introduction delves into the chemical characteristics, biological significance, and cutting-edge research involving this compound.
At its core, 6',7'-dihydro-5'H-spirooxirane-2,8'-quinoline is characterized by a spirocyclic oxirane ring fused with a quinoline scaffold. This structural motif imparts unique steric and electronic properties, making it an attractive scaffold for modulating biological targets. The spirooxirane moiety, in particular, is known for its ability to engage with biological systems through reversible covalent bonding or non-covalent interactions, offering a versatile platform for the development of novel bioactive molecules.
In the realm of chemical biology, quinoline derivatives have long been recognized for their broad spectrum of biological activities. Quinolines and their analogs have served as cornerstone compounds in the treatment of various diseases, including malaria, tuberculosis, and cancer. The introduction of the spirooxirane group into the quinoline framework in 6',7'-dihydro-5'H-spirooxirane-2,8'-quinoline enhances its potential by introducing additional conformational flexibility and reactivity. This has opened up new avenues for exploring its pharmacological profile.
Recent studies have highlighted the compound's potential as an inhibitor of kinases and other enzyme targets implicated in cancer progression. The spirooxirane ring can act as a reactive handle for covalent inhibition or as a scaffold for designing molecules that interact with protein binding pockets through hydrogen bonding and hydrophobic interactions. Preliminary computational studies suggest that 6',7'-dihydro-5'H-spirooxirane-2,8'-quinoline can effectively bind to the active sites of target enzymes, modulating their activity in a manner that may lead to therapeutic benefits.
One of the most compelling aspects of 6',7'-dihydro-5'H-spirooxirane-2,8'-quinoline is its synthetic accessibility. The spirocyclic structure can be constructed through well-established organic reactions, including intramolecular cyclizations and metal-catalyzed coupling reactions. This accessibility allows researchers to readily modify the core scaffold to explore structure-activity relationships (SAR) and optimize potency against specific biological targets. The ability to introduce diverse substituents at various positions on the molecule further expands its synthetic versatility.
Current research is focused on leveraging the unique properties of 6',7'-dihydro-5'H-spirooxirane-2,8'-quinoline for drug development. For instance, derivatives of this compound have been investigated for their ability to inhibit kinases such as EGFR and HER2, which are overexpressed in certain cancers. Additionally, the compound's ability to undergo reversible covalent binding has been exploited to develop probes for studying protein-protein interactions in living cells. Such probes are invaluable tools for understanding complex signaling pathways and identifying new therapeutic targets.
The spirooxirane moiety also lends itself to photochemical applications.Spirooxiranes are known for their photoinduced ring-opening reactions, which can be harnessed for generating reactive oxygen species or controlling molecular conformation in response to light. This property makes 6',7'-dihydro-5'H-spirooxirane-2,8'-quinoline and its derivatives promising candidates for developing phototherapeutic agents or photo-controlled drug delivery systems.
In conclusion,6',7'-dihydro-5'H-spirooxirane-2,8'-quinoline (CAS No. 1253790-40-7) stands out as a versatile scaffold with significant potential in chemical biology and drug discovery. Its unique structural features enable interactions with biological targets in multiple ways, making it a valuable tool for developing novel therapeutics against diseases such as cancer. As research continues to uncover new applications for this compound,6',7'-dihydro-5'H-spirooxirane-2,8'-quinoline is poised to play an increasingly important role in advancing our understanding of biological processes and improving human health.
1253790-40-7 (6',7'-dihydro-5'H-spirooxirane-2,8'-quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)